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Executive Summary
(R)-Thiomorpholine-3-carboxylic acid (CAS: 65527-54-0) is a non-aromatic heterocyclic

building block critical to modern medicinal chemistry.[1] As a sulfur-containing analogue of

proline, it serves as a conformational restrictor in peptidomimetics, offering unique steric and

electronic properties that differentiate it from its oxygen counterpart (morpholine) and the

carbocyclic analogue (piperidine).[1][2][3]

This guide provides a definitive technical analysis of its physicochemical profile, validated

synthesis protocols, and applications in drug discovery, specifically targeting researchers

optimizing pharmacokinetic (PK) profiles in kinase and protease inhibitor campaigns.[1][2][3]

Part 1: Physicochemical Profile & Molecular
Weight[6]
The accurate characterization of (R)-thiomorpholine-3-carboxylic acid is fundamental for

stoichiometric calculations in synthesis and formulation.[1] The molecule exists primarily as a
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zwitterion in neutral aqueous solution but is frequently supplied as a hydrochloride salt to

enhance stability and solubility.[1][2][3]

Quantitative Data Table
Property Free Acid (Zwitterion) Hydrochloride Salt

Molecular Weight 147.20 g/mol 183.66 g/mol

Molecular Formula C₅H₉NO₂S C₅H₉NO₂S[4][1][5] · HCl

CAS Number 65527-54-0 67362-31-6

Chirality (R)-Enantiomer (R)-Enantiomer

Melting Point 270–278 °C (dec.) 270–278 °C (dec.)[1][2]

pKa (Predicted) ~2.1 (COOH), ~8.8 (NH) N/A

Appearance White to off-white solid White crystalline solid

Critical Note on Stoichiometry: When using commercial reagents, verify the salt form. The HCl

salt adds 36.46 g/mol to the mass.[1][2][3] Failure to account for the counterion is a common

source of error in yield calculations and molar equivalents in peptide coupling reactions.[1][2][3]

Part 2: Synthetic Pathways & Manufacturing[6]
The synthesis of (R)-thiomorpholine-3-carboxylic acid relies on the "Chiral Pool" strategy,

utilizing naturally occurring amino acids to establish stereochemistry without the need for

expensive asymmetric catalysts.[1][2][3]

Retrosynthetic Logic
The most robust route utilizes L-Cysteine as the starting material.[1][2][3] Since L-Cysteine

possesses the (R)-configuration (due to the Cahn-Ingold-Prelog priority change from the sulfur

atom), the cyclization must retain the chiral center integrity.[1][2]
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Synthesis Workflow Diagram[4][5][6]
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Figure 1: Synthesis of (R)-thiomorpholine-3-carboxylic acid via bimolecular nucleophilic

substitution using L-Cysteine.[1][2]

Validated Experimental Protocol
Objective: Synthesis of (R)-thiomorpholine-3-carboxylic acid from L-Cysteine.

Reagents:

L-Cysteine hydrochloride (1.0 eq)[1][2]

1,2-Dibromoethane (1.1 eq)[1][2][3]

Sodium Hydroxide (NaOH) (3.0 eq)[1][2][3]

Ethanol/Water (1:1 v/v)[1][2][3]

Step-by-Step Methodology:

Preparation: Dissolve L-Cysteine hydrochloride in a degassed mixture of Ethanol/Water

under a nitrogen atmosphere. The inert atmosphere is crucial to prevent oxidation of the free

thiol to the disulfide (Cystine).[1][2][3]

Basification: Add aqueous NaOH dropwise to the solution at 0°C. This deprotonates both the

thiol (-SH) and the amine (-NH3+), activating them as nucleophiles.[1][2][3]

Alkylation: Add 1,2-dibromoethane slowly. The sulfur atom, being more nucleophilic (soft

nucleophile), attacks first, followed by the intramolecular attack of the amine to close the
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ring.[1][2][3]

Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours to drive the cyclization to

completion.

Isolation:

Cool the reaction mixture to room temperature.

Adjust pH to the isoelectric point (~pH 5.5–6.[1][2][3]0) using dilute HCl.

The zwitterionic product will precipitate.[1][2][3]

Purification: Recrystallize from hot water or aqueous ethanol to remove inorganic salts

(NaBr).[1][2][3]

Mechanism: This is a double S_N2 reaction.[1][2][3] The stereocenter at the alpha-carbon is

not involved in the bond-breaking steps, ensuring retention of configuration.[1][2][3]

Part 3: Applications in Drug Discovery[6][8]
(R)-Thiomorpholine-3-carboxylic acid is a "privileged scaffold" in medicinal chemistry.[1] It is

primarily used as a proline surrogate to modulate the physicochemical properties of peptide-

based drugs.[1][3]

Structural Activity Relationship (SAR) Logic[4][5]
Lipophilicity Modulation: The sulfur atom increases lipophilicity (LogP) compared to the

oxygen in morpholine or the methylene in proline, potentially improving blood-brain barrier

(BBB) permeability.[1][2][3]

Metabolic Stability: The thiomorpholine ring is generally more resistant to oxidative

metabolism than the pyrrolidine ring of proline.[1][2][3]

Conformational Restriction: Like proline, it introduces a "kink" in the peptide chain, forcing

specific secondary structures (beta-turns) which are critical for receptor binding.[1][2][3]

Application Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
https://www.benchchem.com/product/b1227135/docs?utm_src=pdf-body#technical-guide-r-thiomorpholine-3-carboxylic-acid-1-2-3-4
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
http://orgsyn.org/demo.aspx?prep=cv7p0093
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://patents.google.com/patent/CN105906582A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-Thiomorpholine-3-COOH

Increased Lipophilicity
(vs. Proline)

Conformational
Constraint

Electronic Effects
(Sulfur Lone Pair)

CNS Drug Delivery
(Better BBB Penetration)

Peptidomimetics
(Beta-turn mimics)

Enzyme Inhibitors
(DPP-IV, mTOR)

Click to download full resolution via product page

Figure 2: Strategic application of the thiomorpholine scaffold in optimizing drug candidates.

Case Study: DPP-IV Inhibitors
In the development of Dipeptidyl peptidase-IV (DPP-IV) inhibitors for Type 2 Diabetes, the

thiomorpholine scaffold has been used to replace the pyrrolidine ring.[1][2][3] This substitution

often maintains potency while altering the metabolic clearance profile, reducing the frequency

of dosing [1].[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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